Cas no 34047-39-7 (4-(methylsulfanyl)butan-2-one)
4-(methylsulfanyl)butan-2-one structure
Product Name:4-(methylsulfanyl)butan-2-one
CAS No:34047-39-7
MF:C5H10OS
MW:118.197300434113
MDL:MFCD00040029
CID:54178
PubChem ID:61922
Update Time:2025-04-18
4-(methylsulfanyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-methylthio-2-butanone
- 4-(Methylthio)-2-butanone
- 4-methylsulfanylbutan-2-one
- 4-METHYLTHIO-2-BUTANONE FEMA NO.3375
- 4-Methylmercapto-butan-2-on
- 4-methylsulfanyl-2-butanone
- 4-methylsulfanyl-butan-2-one
- 5-thiahexan-2-one
- 2-Butanone, 4-(methylthio)-
- 4-(Methylthio)butan-2-one
- 4-(methylsulfanyl)butan-2-one
- 4-(Methylmercapto)-2-butanone
- DRGHCRKOWMAZAO-UHFFFAOYSA-N
- 5703W1O1AB
- potato butanone
- FEMA No. 3375
- 5-Thiahexane-2-one
- methylmercaptobutane-3-one
- KSC497K6T
- FEMA 3375
- 4-(Methylthio)-2-butanone, 8CI
-
- MDL： MFCD00040029
- Inchi： 1S/C5H10OS/c1-5(6)3-4-7-2/h3-4H2,1-2H3
- InChI Key： DRGHCRKOWMAZAO-UHFFFAOYSA-N
- SMILES： CSCCC(=O)C
Computed Properties
- Exact Mass: 118.04500
- Monoisotopic Mass: 118.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 61.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.5
- Topological Polar Surface Area: 42.4
Experimental Properties
- Color/Form: Colorless or grayish yellow liquid
- Density: 1.003 g/mL at 25 °C(lit.)
- Boiling Point: 106°C/55mmHg(lit.)
- Flash Point: 162 °F
- Refractive Index: n20/D 1.473(lit.)
- PSA: 42.37000
- LogP: 1.32850
- Solubility: Insoluble in water
- FEMA: 3375
4-(methylsulfanyl)butan-2-one Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1224
- WGK Germany：3
- Hazard Category Code： R10: flammable.
- Safety Instruction： S16
- TSCA：Yes
- Risk Phrases：R10
4-(methylsulfanyl)butan-2-one Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(methylsulfanyl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135087-25g |
4-methylthio-2-butanone |
34047-39-7 | ≥97.0%(GC) | 25g |
￥511.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M135087-5g |
4-(methylsulfanyl)butan-2-one |
34047-39-7 | ≥97.0%(GC) | 5g |
¥312.90 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R020946-25g |
4-(methylsulfanyl)butan-2-one |
34047-39-7 | 97% | 25g |
￥767 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R020946-5g |
4-(methylsulfanyl)butan-2-one |
34047-39-7 | 97% | 5g |
￥375 | 2024-05-24 | |
| TRC | M246086-100mg |
4-(methylsulfanyl)butan-2-one |
34047-39-7 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M246086-500mg |
4-(methylsulfanyl)butan-2-one |
34047-39-7 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M246086-1g |
4-(methylsulfanyl)butan-2-one |
34047-39-7 | 1g |
$ 80.00 | 2022-06-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W337501-SAMPLE-K |
4-(methylsulfanyl)butan-2-one |
34047-39-7 | ≥97%, FG | 705.12 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W337501-25G-K |
4-(methylsulfanyl)butan-2-one |
34047-39-7 | ≥97%, FG | 25G |
2632.48 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W337501-100G-K |
4-(methylsulfanyl)butan-2-one |
34047-39-7 | ≥97%, FG | 100G |
9735.61 | 2021-05-17 |
4-(methylsulfanyl)butan-2-one Related Literature
-
Stefan Schulz,Jeroen S. Dickschat Nat. Prod. Rep. 2007 24 814
-
Qingqiang Tian,Rongjing Sun,Yahui Li Org. Biomol. Chem. 2022 20 1186
-
Nelson L. Brock,Markus Menke,Tim A. Klapschinski,Jeroen S. Dickschat Org. Biomol. Chem. 2014 12 4318
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